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AC-Ala-Pro-Ala-pNA biochemical research
protocols

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: AC-Ala-pro-ala-pna

CAS No.: 61596-39-2

Cat. No.: S688722

Chemical Profile of AC-Ala-Pro-Ala-pNA

The table below summarizes the key identifying information and physical properties for AC-Ala-Pro-Ala-
pNA.

Property Details
CAS Number 61596-39-2 [1]
Synonyms N-Acetyl-L-alanyl-L-prolyl-N-(4-nitrophenyl)-L-alaninamide; n-acetyl-l-ala-pro-ala-p-

nitroanilide [1]

Chemical C19H25N506 [1]

Formula

Molecular 419.432 g/mol [1]

Weight

Boiling Point 823.9 + 65.0 °C (at 760 mmHQg) [1]

General Application as a Protease Substrate
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Although direct protocols for AC-Ala-Pro-Ala-pNA are unavailable, it belongs to a class of chromogenic

p-nitroanilide (pNA) substrates. These compounds are widely used to measure protease enzyme activity

[2] [3].

e Basic Principle: The peptide sequence (e.g., Ala-Pro-Ala) is recognized and cleaved by a specific
protease. This cleavage releases the p-nitroaniline (pNA) group, which is yellow. The rate of color
formation, measured by absorbance at 410 nm, is directly proportional to enzyme activity [4] [2] [3].

e Handling and Storage: Suppliers recommend storing similar pNA substrates at -20°C [3]. They are
often soluble in solvents like DMF or DMSO before being diluted into an aqueous assay buffer [2].

The following diagram illustrates the general workflow for using a pNA substrate in an enzyme assay.
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Example Protocol for a Related pNA Substrate

Since a direct protocol for AC-Ala-Pro-Ala-pNA is not found, the following is a generalized protocol based

on how a similar substrate, Suc-Ala-Ala-Pro-Phe-pNA, is used to assay for the enzyme chymotrypsin [4]
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[3]. You can use this as a starting point and may need to optimize conditions (like substrate concentration and

buffer) for your specific enzyme and AC-Ala-Pro-Ala-pNA.

Step Details Notes

1. Reagent Prepare a 0.1 M phosphate buffer, pH 8.0. Dissolve AC- The stock substrate

Preparation Ala-Pro-Ala-pNA in DMSO to a stock concentration of 6 solution can be aliquoted
mg/mL. Dilute the enzyme of interest in the same cold and stored at -20°C.
buffer.

| 2. Assay Setup | In a 1 mL cuvette, add:

e 810-990 pL of phosphate buffer
e 0-180 pL of substrate stock

e 10 pL of diluted enzyme solution (e.g., 0.1 mg/mL). | The final substrate concentration will typically be
varied to determine kinetic parameters (Ky;, and K4). | | 3. Measurement | Mix quickly and

immediately start measuring the increase in absorbance at 410 nm for the first 30-60 seconds. | The
initial linear rate of absorbance increase is used for calculations. | | 4. Data Analysis | Enzyme
activity is calculated using the extinction coefficient of p-nitroaniline. Ky, and k., values are calculated

by plotting substrate concentration versus the initial rate. | Software like EnzFitter can be used for
kinetic analysis [4]. |

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [AC-Ala-Pro-Ala-pNA biochemical research protocols]. Smolecule,
[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b688722#ac-ala-pro-ala-pna-

biochemical-research-protocols]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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